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Compound of Interest

Compound Name:
tert-Butyl (2,3-

dihydroxypropyl)carbamate

Cat. No.: B163539 Get Quote

Introduction: N-Boc-3-amino-1,2-propanediol, also known as tert-Butyl N-(2,3-

dihydroxypropyl)carbamate, is a key bifunctional organic compound widely utilized in chemical

synthesis.[1] As a protected amine, it serves as a versatile building block, particularly in the

fields of medicinal chemistry and drug development.[2] The presence of the tert-Butoxycarbonyl

(Boc) protecting group on the amine allows for selective reactions at the diol moiety.[3] The Boc

group is favored due to its stability in a wide range of reaction conditions and its facile removal

under mild acidic conditions, providing the orthogonality required for complex multi-step

syntheses.[3] This guide provides a comprehensive overview of its characteristics, synthesis,

and applications for researchers and drug development professionals.

Physicochemical and Computed Properties
The fundamental properties of N-Boc-3-amino-1,2-propanediol are summarized below. These

data are essential for its handling, reaction setup, and analytical characterization.
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Property Value Reference

IUPAC Name
tert-butyl N-(2,3-

dihydroxypropyl)carbamate
[1]

CAS Number 137618-48-5

Molecular Formula C₈H₁₇NO₄ [1]

Molecular Weight 191.22 g/mol [1]

Appearance Solid

Melting Point 60-63 °C

Linear Formula
HOCH₂CH(OH)CH₂NHCO₂C(

CH₃)₃

Assay Purity ≥97%

InChI Key
OWAMQHJPVUGZSB-

UHFFFAOYSA-N
[1]

SMILES CC(C)(C)OC(=O)NCC(O)CO [1]

Computed XLogP3 -0.4 [1]

Polar Surface Area 78.8 Å² [1]

Core Applications in Research and Drug
Development
N-Boc-3-amino-1,2-propanediol is primarily used as a synthetic intermediate. The strategic

protection of the amino group allows for the selective modification of the hydroxyl groups, or

conversely, the protection of the diol followed by deprotection of the amine for subsequent

reactions at the nitrogen atom.

Synthetic Building Block: Its bifunctional nature makes it a valuable precursor for creating

more complex molecules. It is a foundational component for synthesizing chiral ligands,

pharmaceutical intermediates, and other specialty chemicals. The parent compound, 3-
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amino-1,2-propanediol, is an irreplaceable raw material for producing X-CT non-ionic

contrast agents like ioversol and iopamidol.[4]

Drug Discovery: The unprotected parent compound is being investigated as a key

component in the synthesis of lipid-like molecules for RNA interference (RNAi) therapeutics

and as a building block for cationic polymers used in gene delivery systems.[5] N-Boc-3-

amino-1,2-propanediol is a critical starting material for accessing these advanced therapeutic

modalities.

Mass Spectrometry: It has been used in the preparation of isobaric mix solutions for post-

column infusion experiments in single-stage orbitrap mass spectrometric analysis.

The following diagram illustrates the logical workflow of utilizing N-Boc-3-amino-1,2-

propanediol as a versatile synthetic intermediate in drug discovery pathways.
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Caption: Synthetic utility of N-Boc-3-amino-1,2-propanediol.
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Experimental Protocols
Synthesis of N-Boc-3-amino-1,2-propanediol[4]
This protocol details the protection of 3-amino-1,2-propanediol using di-tert-butyl dicarbonate

(Boc₂O).

Materials:

3-Amino-1,2-propanediol

Di-tert-butyl dicarbonate (Boc₂O)

tert-Butanol

1 M Sodium Hydroxide (NaOH) solution

1 M Hydrochloric Acid (HCl) solution

Ethyl acetate

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Ice bath, round-bottom flask, magnetic stirrer, rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Procedure:

Dissolution: Dissolve 3-amino-1,2-propanediol (1.0 eq.) in a mixture of tert-butanol and 1 M

NaOH.

Addition of Boc₂O: Under ice bath cooling conditions, slowly add a solution of di-tert-butyl

dicarbonate (1.0 eq.) in tert-butanol to the reaction mixture.

Reaction: Remove the ice bath and stir the reaction mixture vigorously at room temperature

for 5 hours.
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Monitoring: Monitor the progress of the reaction by TLC until the starting material is

completely consumed.

Solvent Removal: Concentrate the reaction solution under reduced pressure using a rotary

evaporator with a water bath at 50 °C to remove the tert-butanol.

Neutralization: Neutralize the remaining aqueous mixture with 1 M HCl solution.

Extraction: Perform a liquid-liquid extraction with ethyl acetate and water. Repeat the

extraction three times, combining the organic layers.

Washing: Wash the combined organic layers with a saturated aqueous sodium chloride

solution.

Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure in a water bath at 40 °C to yield the final product,

tert-butyl N-(2,3-dihydroxypropyl)carbamate.

The following diagram outlines the workflow for the synthesis and purification process.
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Synthesis
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Caption: Workflow for N-Boc-3-amino-1,2-propanediol synthesis.
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Analytical Methods
Thin Layer Chromatography (TLC): Utilized for monitoring reaction progress.[2]

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC):

Standard methods for assessing the purity of propanediol derivatives.[6][7]

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS): Employed for structural

confirmation and characterization of the final product and related compounds.

Safety and Handling
Proper handling of N-Boc-3-amino-1,2-propanediol is crucial in a laboratory setting. Although it

is a protected amine, which is generally less hazardous than its parent compound, standard

precautions for handling chemical solids should be observed.
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Safety Aspect Information Reference

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK)
WGK 3 (severe hazard to

water)

Flash Point Not applicable

Personal Protective Equipment

(PPE)

Tightly fitting safety goggles,

fire/flame resistant and

impervious clothing, suitable

respirator if dust is generated.

[8]

First Aid (Inhalation) Move victim to fresh air. [8]

First Aid (Skin Contact)
Take off contaminated clothing

immediately and wash skin.
[8]

First Aid (Eye Contact)
Rinse with pure water for at

least 15 minutes.
[8]

First Aid (Ingestion) Rinse mouth with water. [8]

Accidental Release

Avoid dust formation. Prevent

further spillage. Collect

material for proper disposal.

[8]

Note: The unprotected parent compound, 3-Amino-1,2-propanediol, is classified as corrosive

and can cause severe skin burns and eye damage.[9][10] Appropriate caution should be

exercised when handling any related materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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